molecular formula C29H24BrN3O B297144 5-[2-[(3-bromophenyl)methoxy]naphthalen-1-yl]-2,7-dimethyl-3,5-dihydropyrazolo[1,5-c]quinazoline

5-[2-[(3-bromophenyl)methoxy]naphthalen-1-yl]-2,7-dimethyl-3,5-dihydropyrazolo[1,5-c]quinazoline

Cat. No. B297144
M. Wt: 510.4 g/mol
InChI Key: QQRNQNDPUYQRIJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

5-[2-[(3-bromophenyl)methoxy]naphthalen-1-yl]-2,7-dimethyl-3,5-dihydropyrazolo[1,5-c]quinazoline is a chemical compound that has gained significant attention in the scientific community due to its potential applications in drug discovery and development. This compound is a pyrazoloquinazoline derivative that has shown promising results in various scientific studies.

Mechanism of Action

The mechanism of action of 5-[2-[(3-bromophenyl)methoxy]naphthalen-1-yl]-2,7-dimethyl-3,5-dihydropyrazolo[1,5-c]quinazoline is not fully understood. However, it is believed that this compound exerts its pharmacological effects by interacting with various cellular targets such as enzymes, receptors, and ion channels. It has been shown to inhibit the activity of certain enzymes and modulate the function of certain receptors, which may be responsible for its therapeutic effects.
Biochemical and Physiological Effects:
5-[2-[(3-bromophenyl)methoxy]naphthalen-1-yl]-2,7-dimethyl-3,5-dihydropyrazolo[1,5-c]quinazoline has been shown to have various biochemical and physiological effects. It has been shown to inhibit the production of inflammatory cytokines and reduce the activity of certain enzymes involved in inflammation. It has also been shown to induce apoptosis in cancer cells and inhibit the growth of tumors. Additionally, this compound has been shown to have antimicrobial activity against various microorganisms.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 5-[2-[(3-bromophenyl)methoxy]naphthalen-1-yl]-2,7-dimethyl-3,5-dihydropyrazolo[1,5-c]quinazoline in lab experiments is its potential as a therapeutic agent for various diseases. This compound has shown promising results in various scientific studies and may be useful in the development of new drugs. However, one of the main limitations of using this compound in lab experiments is its complex synthesis process, which may limit its availability and increase its cost.

Future Directions

There are several future directions for the study of 5-[2-[(3-bromophenyl)methoxy]naphthalen-1-yl]-2,7-dimethyl-3,5-dihydropyrazolo[1,5-c]quinazoline. One of the main future directions is the further investigation of its mechanism of action and cellular targets. This may help to identify new therapeutic uses for this compound and improve its efficacy. Additionally, further studies are needed to determine the optimal dosage and administration of this compound for various diseases. Finally, the development of new and more efficient synthesis methods for this compound may increase its availability and reduce its cost, making it more accessible for research and development purposes.

Synthesis Methods

The synthesis of 5-[2-[(3-bromophenyl)methoxy]naphthalen-1-yl]-2,7-dimethyl-3,5-dihydropyrazolo[1,5-c]quinazoline is a complex process that involves several steps. One of the most commonly used methods for the synthesis of this compound is the reaction between 3-bromoanisole and 1-naphthylamine, followed by the reaction with 2,7-dimethylpyrazolo[1,5-c]quinazoline-4(1H)-one. The final product is obtained by purification and isolation using various techniques such as column chromatography and recrystallization.

Scientific Research Applications

5-[2-[(3-bromophenyl)methoxy]naphthalen-1-yl]-2,7-dimethyl-3,5-dihydropyrazolo[1,5-c]quinazoline has been extensively studied for its potential applications in drug discovery and development. This compound has shown promising results in various scientific studies, including anti-inflammatory, anti-tumor, and anti-microbial activities. It has also been studied for its potential use as a therapeutic agent for various diseases such as cancer, Alzheimer's disease, and Parkinson's disease.

properties

Molecular Formula

C29H24BrN3O

Molecular Weight

510.4 g/mol

IUPAC Name

5-[2-[(3-bromophenyl)methoxy]naphthalen-1-yl]-2,7-dimethyl-3,5-dihydropyrazolo[1,5-c]quinazoline

InChI

InChI=1S/C29H24BrN3O/c1-18-7-5-12-24-25-15-19(2)32-33(25)29(31-28(18)24)27-23-11-4-3-9-21(23)13-14-26(27)34-17-20-8-6-10-22(30)16-20/h3-16,29,32H,17H2,1-2H3

InChI Key

QQRNQNDPUYQRIJ-UHFFFAOYSA-N

Isomeric SMILES

CC1=CC=CC2=C3C=C(NN3C(N=C12)C4=C(C=CC5=CC=CC=C54)OCC6=CC(=CC=C6)Br)C

SMILES

CC1=CC=CC2=C3C=C(NN3C(N=C12)C4=C(C=CC5=CC=CC=C54)OCC6=CC(=CC=C6)Br)C

Canonical SMILES

CC1=CC=CC2=C3C=C(NN3C(N=C12)C4=C(C=CC5=CC=CC=C54)OCC6=CC(=CC=C6)Br)C

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.